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Compound of Interest

Compound Name: 2,7-Dimethylphenazine

Cat. No.: B15491785

An In-Depth Technical Guide to 2,7-
Dimethylphenazine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available information on 2,7-
Dimethylphenazine. It is important to note that specific experimental data for this compound is
limited in publicly accessible literature. Much of the information regarding its potential
properties and activities is extrapolated from the general characteristics of the phenazine class
of compounds.

Core Chemical and Physical Properties

2,7-Dimethylphenazine is a heterocyclic aromatic organic compound belonging to the
phenazine family. Its core structure consists of a pyrazine ring fused to two benzene rings, with
methyl groups substituted at the 2 and 7 positions.

Table 1: Physical and Chemical Properties of 2,7-Dimethylphenazine
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Property Value Source

Molecular Formula C14H12Nz2 PubChem[1]
Molecular Weight 208.26 g/mol PubChem[1]
CAS Number 3236-92-8 PubChem[1]

Not experimentally reported,;
Appearance ] ) ] Inferred
likely a crystalline solid.

Melting Point Not experimentally reported.

Boiling Point Not experimentally reported.

Not experimentally reported.
N Phenazines are generally
Solubility ] ] Inferred
soluble in organic solvents and

sparingly soluble in water.

LogP (calculated) 3.4 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

2 PubChem[1]
Count

A crystal structure has been
Crystal Structure reported (CCDC Number: PubChem[1]

874812).

Synthesis and Spectroscopic Characterization

While a specific, detailed experimental protocol for the synthesis of 2,7-Dimethylphenazine is
not readily available in the reviewed literature, a general and common method for synthesizing
phenazine derivatives is the Wohl-Aue reaction. This reaction involves the condensation of an
aniline with a nitrobenzene in the presence of a base.

A plausible synthetic route for 2,7-Dimethylphenazine would involve the reaction of 4-
methylaniline with 1-nitro-4-methylbenzene.

General Experimental Workflow for Phenazine Synthesis (Wohl-Aue Reaction)
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Caption: Generalized workflow for the synthesis of phenazine derivatives.

Spectroscopic Data:

Specific experimental spectroscopic data (*H NMR, 3C NMR, IR, UV-Vis) for 2,7-
Dimethylphenazine are not available in the surveyed literature. For a novel synthesis, the
following characterization techniques would be essential for structure elucidation and purity
assessment.

Table 2: Expected Spectroscopic Characterization
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Technique Expected Observations

Signals corresponding to the aromatic protons

on the phenazine core and the methyl group
1H NMR , , _

protons. The chemical shifts and coupling

patterns would confirm the substitution pattern.

Resonances for the aromatic carbons of the
13C NMR phenazine skeleton and the methyl group

carbons.

Characteristic absorption bands for C-H
FTIR stretching of the aromatic and methyl groups,
C=C and C=N stretching vibrations of the

heterocyclic ring system.

Absorption maxima in the UV and possibly
UV-Vis visible regions, characteristic of the extended 11-

conjugated system of the phenazine core.

A molecular ion peak corresponding to the
Mass Spectrometry molecular weight of 2,7-Dimethylphenazine
(208.26 m/z).

Potential Biological Activity and Signaling Pathways

Specific biological activities and mechanisms of action for 2,7-Dimethylphenazine have not
been reported. However, the broader class of phenazine compounds, particularly those
produced by bacteria like Pseudomonas aeruginosa, are known to possess a wide range of
biological activities, including antimicrobial, anticancer, and redox-cycling properties.

The biological effects of many phenazines are linked to their ability to undergo redox cycling,
which can lead to the generation of reactive oxygen species (ROS) such as superoxide anions
and hydrogen peroxide. This can induce oxidative stress in cells, a mechanism implicated in
both their antimicrobial and cytotoxic effects.

Hypothesized Signaling Pathway Modulation (based on general phenazine activity)
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Given the redox-active nature of the phenazine core, 2,7-Dimethylphenazine could potentially
influence cellular signaling pathways that are sensitive to oxidative stress. One such critical
pathway is the Nrf2-Keapl pathway, which is a primary regulator of the cellular antioxidant
response.

Cytoplasm

Nucleus

2,7-Dimethylphenazine
(Hypothesized)

Click to download full resolution via product page

Caption: Hypothesized modulation of the Nrf2-Keapl pathway by 2,7-Dimethylphenazine.

Conclusion and Future Directions

2,7-Dimethylphenazine remains a poorly characterized compound within the broader and
well-studied phenazine family. While its fundamental chemical identity is established, a
significant gap exists in the experimental validation of its physical, chemical, and biological
properties.

Future research efforts should focus on:

o Definitive Synthesis and Characterization: Development and publication of a detailed,
reproducible synthetic protocol followed by comprehensive spectroscopic and
crystallographic characterization.

o Determination of Physicochemical Properties: Experimental measurement of key properties
such as melting point, boiling point, and solubility in various solvents.
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 Biological Screening: Evaluation of its antimicrobial and cytotoxic activities against a panel of
relevant bacterial, fungal, and cancer cell lines.

e Mechanistic Studies: Investigation into its mode of action, including its ability to induce
oxidative stress and modulate relevant cellular signaling pathways.

Such studies are essential to unlock the potential of 2,7-Dimethylphenazine and determine its
viability for applications in medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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